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Compound of Interest

Compound Name: Chlormephos

Cat. No.: B165930

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Chlormephos, an
organothiophosphate insecticide. It details its chemical identity, physicochemical properties,
and toxicological data, with a focus on its mechanism of action as an acetylcholinesterase
inhibitor. This document is intended to serve as a foundational resource for professionals in
research, science, and drug development.

Chemical Identity

Chlormephos is an organothiophosphate compound recognized for its insecticidal properties.
[1] Its systematic and formal identification is crucial for regulatory and research purposes.

IUPAC Name: S-(Chloromethyl) O,0O-diethyl phosphorodithioate[1]

A variety of synonyms and trade names have been used to identify Chlormephos:

Chlormefos|2]

Chlormethylfos|[2]

Dotan[2]

MC 2188[2]
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e Phosphorodithioic acid, S-(chloromethyl) O,O-diethyl ester[2]

e S-Chloromethyl O,0-diethyl phosphorodithioate[2]

e S-Chloromethyl-O,0O-diethylphosphorothiolothionate[3]

Physicochemical Properties

The physical and chemical characteristics of Chlormephos are critical in understanding its

environmental fate and behavior, as well as its absorption and distribution in biological

systems. It is a colorless liquid.[4]

Property Value Reference
Molecular Formula C5H12CIO2PS2 [3]
Molecular Weight 234.7 g/mol [3]
Boiling Point 178 to 185°F at 0.1 mmHg [5]
Density 1.26 g/cm3 at 20°C [4]

Vapor Pressure

0.0056 mmHg at 30°C

[2]

Water Solubility

Slightly soluble

[2]

LogP (XLogP3)

3.1

[3]

Toxicological Data

Chlormephos is classified as a highly toxic compound to mammals through ingestion,

inhalation, or dermal absorption.[1] Its primary mode of action is the inhibition of

acetylcholinesterase, a critical enzyme in the nervous system.[1]

Acute Toxicity

The following table summarizes the acute toxicity values for Chlormephos in various animal

models.
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Test Species Route LD50/LC50 Reference
LD50 Rat (male) Oral 27 mg/kg [3]
LD50 Rat (female) Oral 18 mg/kg [3]

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.[6]
LC50 (Lethal Concentration, 50%) is the concentration of a chemical in air or water which

causes the death of 50% of a group of test animals.[6]

Mechanism of Action: Acetylcholinesterase

Inhibition

Chlormephos exerts its toxic effects by inhibiting the enzyme acetylcholinesterase (AChE).[1]
AChE is responsible for the breakdown of the neurotransmitter acetylcholine at the synaptic
cleft. Inhibition of AChE leads to an accumulation of acetylcholine, resulting in continuous
stimulation of cholinergic receptors, which can lead to paralysis and death in insects.[1]
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Mechanism of Chlormephos as an Acetylcholinesterase Inhibitor.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Chlormephos
https://pubchem.ncbi.nlm.nih.gov/compound/Chlormephos
https://journals.flvc.org/edis/article/download/114504/122377
https://journals.flvc.org/edis/article/download/114504/122377
https://www.benchchem.com/product/b165930?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/142.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/142.htm
https://www.benchchem.com/product/b165930?utm_src=pdf-body-img
https://www.benchchem.com/product/b165930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

While specific, detailed experimental protocols for Chlormephos are proprietary to the
conducting laboratories, this section outlines a general methodology for assessing insecticide
toxicity and for the acetylcholinesterase inhibition assay, based on established scientific
principles.

General Insecticide Bioassay Protocol

Bioassays are fundamental in determining the efficacy of an insecticide.[7] A common method
is the topical application or film method.[7][8]

o Test Organism Selection: A susceptible insect species is chosen, ensuring uniformity in age
and developmental stage.[7]

« Insecticide Preparation: A series of graded concentrations of Chlormephos are prepared in
a suitable solvent.[7]

o Application:

o Topical Application: A precise volume of the insecticide solution is applied directly to the
dorsal thorax of each insect using a microapplicator.[8]

o Film Method: A known volume of the insecticide solution is evenly applied to the inner
surface of a petri dish and the solvent is allowed to evaporate, leaving a residue film.[7]
Test insects are then introduced into the dish.[7]

o Observation: The insects are maintained under controlled conditions (temperature, humidity,
and light) for a specified period (e.g., 24-48 hours).[7]

o Data Collection: Mortality is assessed at predetermined time points. Insects that are unable
to move when prodded are considered dead.

o Data Analysis: The dose-response data is analyzed using probit analysis to determine the
LD50 or LC50 value.[8]
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A generalized workflow for conducting an insecticide bioassay.

Acetylcholinesterase Inhibition Assay (Eliman's Method)

This colorimetric assay is a standard method to measure AChE activity and its inhibition.[9]
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» Reagent Preparation:

(¢]

Phosphate buffer (pH 8.0).[10]

[¢]

Acetylthiocholine (ATCI) solution (substrate).[10]

[¢]

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent).[10]

[e]

AChE enzyme solution.[10]

o

Chlormephos solutions at various concentrations.

o Assay Procedure (in a 96-well plate):

[¢]

Add the phosphate buffer to each well.[10]
o Add the AChE solution to each well.[10]

o Add the Chlormephos solutions (inhibitor) to the test wells and a solvent control to the
control wells.[10]

o Incubate the plate to allow the inhibitor to interact with the enzyme.[10]
o Add DTNB solution to all wells.[10]
o Initiate the reaction by adding the ATCI substrate to all wells.[10]

e Measurement: The absorbance is measured at 412 nm at regular intervals using a
microplate reader. The rate of the reaction is proportional to the AChE activity.

» Data Analysis: The percentage of inhibition is calculated for each Chlormephos
concentration by comparing the reaction rate in the test wells to the control wells.[10] The
IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity)
can then be determined.

This guide provides a detailed overview of Chlormephos, offering valuable information for
researchers and scientists. The provided data and protocols serve as a starting point for further
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investigation and development in the fields of toxicology, pharmacology, and environmental

science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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